Silicic acid, aluminum salt

Specification

• CAS No.: 14504-95-1
• Molecular Formula: Al2O9Si3
• Molecular Weight: 282.21 g/mol
• IUPAC Name: dialuminum;dioxido(oxo)silane
• Standard InChI: InChI=1S/2Al.3O3Si/c;;3*1-4(2)3/q2*+3;3*-2
• Standard InChI Key: PGZIKUPSQINGKT-UHFFFAOYSA-N
• SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Al+3].[Al+3]
• Canonical SMILES: [O-][Si](=O)[O-].[O-][Si](=O)[O-].[O-][Si](=O)[O-].[Al+3].[Al+3]

Introduction

Chemical Structure and Properties

Molecular Structure

Silicic acid, aluminum salt consists of silicon-oxygen tetrahedra interconnected with aluminum ions. In the specific case of silicic acid (H6Si2O7), aluminum salt (1:2), the structure contains two silicon atoms bonded through oxygen bridges, with aluminum ions coordinated to the oxygen atoms.

Physical and Chemical Properties

The compound typically appears as a white crystalline solid characterized by:

• High temperature resistance

• Corrosion resistance

• Low thermal expansion coefficient

• Excellent electrical insulation properties

• High hardness

These properties make it valuable for various industrial and scientific applications. The compound's behavior in solution is particularly noteworthy, as it can form stable complexes and participate in various reactions including condensation, hydrolysis, and complexation with other metal ions.

Synthesis and Production Methods

Laboratory Synthesis

Silicic acid, aluminum salt can be synthesized through several methods. One common approach involves the reaction between an aluminum salt and silicic acid sol in an acidic environment, typically with a pH between 3 and 4.5. This reaction forms an aluminosilicate complex.

Industrial Production

In industrial settings, the compound is often produced by combining sodium silicate with aluminum sulfate. This process is followed by alkalization and polymerization using alkaline substances such as sodium aluminate, sodium carbonate, or sodium hydroxide. The reaction conditions, including pH, temperature, and reactant concentrations, significantly influence the properties of the final product.

Biological Activity and Interaction with Aluminum

High Affinity for Aluminum

One of the most significant properties of silicic acid and its aluminum salts is their remarkable affinity for aluminum ions. Research has demonstrated that while monomeric silicic acid shows only weak affinity for aluminum (log K_eff between 4 and 6 at pH 7.2), a nonmonomeric, oligomeric form of soluble silica exhibits an affinity approximately one million times greater (log K_eff = 11.70 ± 0.30 at pH 7.2).

This oligomeric form of silica can quantitatively displace one equivalent of the powerful M³⁺ chelator 1,2-dimethyl-3-hydroxy-4-pyridinone (DMHP) for every 34.42 ± 0.77 equivalents of total silica at pH 7.2. This suggests that the form of soluble silica that so avidly binds aluminum is an oligomer containing fewer than 35 silicon atoms.

Formation of Hydroxyaluminosilicates

When silicic acid interacts with Al³⁺, it leads to the formation of hydroxyaluminosilicates (HAS), which are sparingly soluble compounds. These HAS compounds play a crucial role in controlling the bioavailability of aluminum in biological systems. This property of silicic acid is particularly important as it helps mitigate aluminum toxicity in various environments, including those affected by acid rain.

Aluminum Detoxification Mechanism

The ability of silicic acid to bind with aluminum serves as a natural detoxification mechanism. Studies have shown that silicic acid reduces the gastrointestinal absorption of aluminum, as demonstrated in a study where adding sodium silicate to orange juice reduced aluminum absorption in five men. Similar effects have been observed in aquatic ecosystems, where silicon reduces aluminum toxicity for fish by forming hydroxyaluminosilicate compounds that prevent aluminum absorption.

Research Findings on Silicic Acid, Aluminum Salt

Oligomeric vs. Monomeric Forms

Research has revealed critical differences between oligomeric and monomeric forms of silicic acid in their interaction with aluminum. The preparation method significantly influences which form predominates in solution. Oligomeric silica forms when alkaline stock solutions of silica (such as 42 mM solutions) are neutralized to physiological pH before dilution to natural levels (<2.5 mM).

The diluted oligomeric silica demonstrates varying stability depending on conditions, remaining stable for less than one day in the absence of aluminum or more than 17 days in its presence. This oligomeric form would effectively compete with endogenous physiological chelators for aluminum, such as citrate (log K_eff aluminum citrate = 7.15 at pH 7.2).

Comparative Binding Affinity

Table 1 below summarizes the comparative binding affinities of different forms of silica and other substances for aluminum at pH 7.2:

Compound	Log K_eff at pH 7.2	Relative Binding Strength
Oligomeric silica	11.70 ± 0.30	Very High
Monomeric silicic acid	4-6	Low
Citrate	7.15	Moderate
DMHP	High (reference chelator)	High

This table illustrates the exceptional aluminum-binding capacity of oligomeric silica compared to other biologically relevant compounds.

Applications in Various Fields

Environmental Applications

Silicic acid, aluminum salt plays a significant role in environmental processes, particularly in:

• Mitigating aluminum toxicity in aquatic ecosystems

• Influencing biogeochemical cycles

• Affecting sediment composition in marine environments

• Potentially reducing environmental impacts of acid rain

Medical and Health Applications

The biological activity of silicic acid, aluminum salt has potential implications for human health, including:

• Reducing aluminum bioavailability and potential toxicity

• Possible applications in addressing aluminum-related health concerns

• Contributing to biomineralization processes

• Influencing the uptake and distribution of essential and toxic metals in biological systems

Industrial Applications

The compound's physical and chemical properties make it valuable in various industrial settings, such as:

• Catalyst in chemical reactions

• Precursor for synthesizing other compounds

• Component in ceramic and refractory materials

• Adsorbent material in industrial processes

Comparison with Similar Compounds

Silicic acid, aluminum salt can be compared with several related compounds, including:

Naturally Occurring Aluminosilicates

Natural minerals such as kaolinite, a clay mineral with similar chemical composition, share certain properties with synthetic silicic acid, aluminum salt but differ in crystalline structure and formation conditions.

Other Aluminum Compounds

Compared to other aluminum compounds such as aluminum hydroxide or aluminum oxide, silicic acid aluminum salts demonstrate distinctive behavior in biological systems, particularly in terms of solubility and interaction with biological molecules.

Zeolites

Zeolites, which are microporous aluminosilicates, have structural similarities to certain forms of silicic acid, aluminum salt but typically feature more complex three-dimensional frameworks with distinctive pore structures.